(3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one

• Molecular Formula: C17H16N6O3
• Molecular Weight: 352.3 g/mol
• IUPAC Name: (3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one
• InChI: InChI=1S/C17H16N6O3/c18-15-14(21-20-9-5-6-12-13(7-9)26-8-25-12)16-19-11-4-2-1-3-10(11)17(24)23(16)22-15/h5-7,20H,1-4,8H2,(H2,18,22)/b21-14+
• InChI Key: NSENUCWPXYEYQF-KGENOOAVSA-N
• Isomeric SMILES: C1CCC2=C(C1)C(=O)N3C(=N2)/C(=N/NC4=CC5=C(C=C4)OCO5)/C(=N3)N
• SMILES: C1CCC2=C(C1)C(=O)N3C(=N2)C(=NNC4=CC5=C(C=C4)OCO5)C(=N3)N

Description

(3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one is a synthetic compound that has shown potential for use in scientific research. The compound is a hydrazine derivative that has been synthesized using various methods. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of (3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cell proliferation and survival. This inhibition leads to the induction of apoptosis in cancer cells, which is the programmed cell death of cancer cells.
Biochemical and Physiological Effects
(3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one has been shown to have biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes that are involved in cell proliferation and survival. This inhibition leads to the induction of apoptosis in cancer cells, which is the programmed cell death of cancer cells. The compound has also been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

(3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one has several advantages and limitations for lab experiments. One advantage is that the compound has shown potential for use in the treatment of cancer. Another advantage is that the compound has been shown to have antifungal and antibacterial properties. One limitation is that the mechanism of action of the compound is not fully understood. Another limitation is that more research is needed to determine the optimal dosage and administration of the compound.

Future Directions

There are several future directions for research on (3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one. One direction is to study the compound's mechanism of action in more detail. Another direction is to study the compound's potential as an anti-inflammatory agent. Yet another direction is to study the compound's potential as an antifungal and antibacterial agent. Further research is also needed to determine the optimal dosage and administration of the compound. Overall, (3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one has shown potential for use in scientific research and warrants further study.

Synthesis Methods

The synthesis of (3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one has been achieved using various methods. One of the methods involves the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with 1,3-benzodioxole-5-carboxaldehyde in the presence of hydrazine hydrate and acetic acid. Another method involves the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with 1,3-benzodioxole-5-carboxaldehyde in the presence of ammonium acetate and acetic acid. Both methods have been shown to yield the desired product in good yields.

Scientific Research Applications

(3E)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-one has shown potential for use in scientific research. The compound has been shown to have anticancer, antifungal, and antibacterial properties. It has also been studied for its potential as an anti-inflammatory agent. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study.